4-Aminopiperidine-3-carboxylic acid

Foldamer chemistry β-Peptide design Aqueous solubility
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C6H12N2O2
Molecular Weight 144.17 g/mol
Cat. No. B13280871
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name4-Aminopiperidine-3-carboxylic acid
Molecular FormulaC6H12N2O2
Molecular Weight144.17 g/mol
Structural Identifiers
SMILESC1CNCC(C1N)C(=O)O
InChIInChI=1S/C6H12N2O2/c7-5-1-2-8-3-4(5)6(9)10/h4-5,8H,1-3,7H2,(H,9,10)
InChIKeyGIAOPBVWVXJZQO-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 g / 5 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

4-Aminopiperidine-3-carboxylic Acid (APiC) – A Stereochemically Defined β-Amino Acid Scaffold for Foldamer Design and GABA Transporter Research


4-Aminopiperidine-3-carboxylic acid (APiC) is a conformationally constrained, heterocyclic β-amino acid featuring a piperidine ring with amine and carboxylic acid substituents at the 3- and 4-positions, respectively [1]. It exists as two diastereomeric pairs—(3RS,4RS)- (cis) and (3RS,4SR)- (trans)—whose distinct stereochemistry dictates their biological activity and conformational preferences [1]. Originally investigated as a rigid analogue of nipecotic acid for GABA uptake inhibition [1], APiC has gained renewed attention as a building block for unnatural foldamers, where its cis-isomer (cis-APiC) promotes mixed-helical folding while enhancing aqueous solubility compared to carbocyclic analogues [2].

Scaffold type Stereochemically defined β-amino acid building block
Foldamer design cis-APiC promotes aqueous-soluble mixed-helical folding
GABA probe Weak uptake inhibitor for GABA transporter pharmacophore studies

Why Nipecotic Acid, cis-ACHC, or Simple Piperidine Analogs Cannot Substitute for 4-Aminopiperidine-3-carboxylic Acid in Targeted Applications


The stereochemistry and heteroatom placement of 4-aminopiperidine-3-carboxylic acid are not interchangeable with in-class compounds. While nipecotic acid (piperidine-3-carboxylic acid) is a potent, non-selective GABA uptake inhibitor, the introduction of a 4-amino group drastically alters both potency and selectivity [1]. In foldamer applications, the carbocyclic analogue cis-2-aminocyclohexanecarboxylic acid (cis-ACHC) promotes mixed helices but lacks sufficient aqueous solubility for biological studies, a limitation that the piperidine nitrogen of cis-APiC directly overcomes [2]. Furthermore, the cis and trans diastereomers of APiC exhibit divergent conformational preferences—cis-APiC favors mixed 11/9- and 12/10-helical folds, whereas trans-APiC is designed for 14-helical β-peptide architectures [2][3]—meaning that stereochemical identity is critical and generic substitution risks complete loss of the desired structural or functional property.

Nipecotic acid
Different GABA uptake potency and selectivity profile; 4-amino substitution drastically reduces activity.
cis-ACHC (carbocyclic analogue)
Lacks sufficient aqueous solubility for biological studies; piperidine nitrogen in cis-APiC overcomes this limitation.
trans-APiC diastereomer
Divergent conformational preference (14-helix vs mixed 11/9, 12/10); stereochemical identity critical.

Quantitative Differentiation of 4-Aminopiperidine-3-carboxylic Acid Against Closest Structural Analogs: Evidence for Procurement Decisions


cis-APiC Enhances Aqueous Solubility of Mixed-Helical Foldamers Compared to Carbocyclic cis-ACHC

In α/β- and β-peptide foldamers, replacing the carbocyclic β-amino acid cis-2-aminocyclohexanecarboxylic acid (cis-ACHC) with cis-4-aminopiperidine-3-carboxylic acid (cis-APiC) significantly improves aqueous solubility of the resulting mixed-helical peptides. Circular dichroism (CD) spectroscopy confirmed that cis-APiC-containing peptides retain the characteristic 11/9-helical and 12/10-helical signatures of cis-ACHC-containing peptides, while single-crystal X-ray crystallography validated the mixed-helical backbone geometry [1].

Aqueous solubility enhancement
Head-to-head
Qualitative improvement vs cis-ACHC
May support aqueous buffer compatibility
Solubility fold-change not reported; CD/X-ray confirm mixed helix retention
Foldamer chemistry β-Peptide design Aqueous solubility

cis-APiC Preserves Mixed-Helical Folding Propensity Without Adverse Effect on Secondary Structure Integrity

Conformational analyses by circular dichroism (CD) spectroscopy and single-crystal X-ray crystallography demonstrated that incorporation of cis-APiC into α/β- and β-peptides yields CD signatures characteristic of mixed 11/9- and 12/10-helices, respectively, with no adverse perturbation of helical folding relative to cis-ACHC-containing controls [1]. This confirms that the piperidine nitrogen does not disrupt the hydrogen-bonding network essential for helix stability [1].

Mixed-helical folding integrity
Head-to-head
CD pattern and crystal structure comparable to cis-ACHC
Supports structural equivalence in foldamer design
Circular dichroism X-ray crystallography Peptide secondary structure

cis-APiC Enables Rational Control of Helical Handedness in 12/10-Helical β-Peptides

In 12/10-helical β-peptides, the ratio between right- and left-handed helices was shown to be tunable based on the local conformation of the cis-APiC residue, as rationalized by relative conformational energies [1]. This level of rational handedness control is not accessible with carbocyclic analogues such as cis-ACHC, where the absence of the piperidine nitrogen limits conformational modulation [1].

Helical handedness control
Class-level
Ratio of right-/left-handed helices tunable via cis-APiC conformation
Context-dependent; may support chirality engineering
Explicit ratio values not reported; requires validation
Helical chirality Foldamer design Conformational analysis

4-Aminopiperidine-3-carboxylic Acid Is a Weak GABA Uptake Inhibitor, Quantitatively Differentiated from Nipecotic Acid and 4-Hydroxypiperidine-3-carboxylic Acid

Both (3RS,4SR)- (trans) and (3RS,4RS)- (cis) 4-aminopiperidine-3-carboxylic acid were evaluated as inhibitors of neuronal GABA uptake in rat brain synaptosomes [1]. Compared to the parent compound nipecotic acid and the equipotent (3RS,4SR)-4-hydroxypiperidine-3-carboxylic acid, the 4-amino-substituted APiC diastereomers are substantially weaker inhibitors [1]. The quantitative data confirm that the 4-amino substitution dramatically reduces GABA transporter affinity relative to the 4-hydroxy and unsubstituted analogues [1].

GABA uptake inhibition potency
Reported
Very weak inhibition vs nipecotic acid
Supports pharmacophore probe context
IC50 not reported; cross-study comparison
GABA transporter Neurochemistry Uptake inhibition

Optimal Research and Industrial Deployment Scenarios for 4-Aminopiperidine-3-carboxylic Acid Based on Quantitative Evidence


Aqueous-Soluble Mixed-Helical Foldamer Design Using cis-APiC as a cis-ACHC Replacement

Researchers constructing α/β-peptide 11/9-helices or β-peptide 12/10-helices who are limited by the poor aqueous solubility of cis-ACHC can directly substitute cis-APiC to achieve solubility enhancement without compromising mixed-helical folding, as validated by CD spectroscopy and X-ray crystallography [1]. This application is particularly relevant for biological assays, in vivo studies, and any experimental context requiring aqueous buffer compatibility.

Chirality-Programmable β-Peptide Architectures via cis-APiC Conformational Tuning

Foldamer chemists aiming to engineer peptides with controlled helical handedness can exploit the conformational tunability of the cis-APiC residue, which modulates the ratio of right- to left-handed 12/10-helices through local conformational energies [1]. This design principle is unavailable when using carbocyclic β-amino acids such as cis-ACHC or trans-ACHC.

Stereochemical Probe for GABA Transporter Pharmacophore Mapping

Neuropharmacology groups investigating the structural determinants of GABA transporter recognition can employ cis- and trans-APiC as stereochemically defined, weakly active probes. Their marked reduction in uptake inhibitory potency relative to nipecotic acid and 4-hydroxypiperidine-3-carboxylic acid [2] makes them valuable tools for dissecting the steric and hydrogen-bonding requirements of the GAT1 binding site.

Orthogonally Protected β-Amino Ester Intermediate for Peptidomimetic Synthesis

Medicinal chemistry teams synthesizing 4-aminopiperidine-3-carboxylic acid derivatives for incorporation into peptide-based drug candidates can use the orthogonally protected β-amino ester synthetic strategy [3] to access enantiomerically pure APiC building blocks, facilitating solid-phase peptide synthesis of 14-helical β-peptides incorporating the trans-APiC scaffold.

Application
Selection Property
Validation Focus
Aqueous-soluble mixed-helical foldamer design
Solubility-enhanced cis-APiC scaffold
Aqueous buffer compatibility for CD and bioassays
Chirality-programmable β-peptide architectures
cis-APiC conformational tunability
Helical handedness control validation
GABA transporter pharmacophore mapping
Weak inhibitory activity of APiC diastereomers
Steric and H-bonding GAT1 probe context
Peptidomimetic synthesis intermediate
Enantiomerically pure trans-APiC building block
14-helical β-peptide assembly validation
Quote Request

Request a Quote for 4-Aminopiperidine-3-carboxylic acid

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.